N-(4-amino-6-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C18H13BrF3N5O4S/c19-11-5-4-10(31-11)15(29)25-13-14(23)26-17(27-16(13)30)32-7-12(28)24-9-3-1-2-8(6-9)18(20,21)22/h1-6H,7H2,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: IYZOZPQEGHYJNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N)C(F)(F)F
• Molecular Formula: C18H13BrF3N5O4S
• Molecular Weight: 532.3 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H13BrF3N5O4S and its molecular weight is 532.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study on pyrazolopyrimidine derivatives highlighted their synthesis and evaluation for anticancer and anti-5-lipoxygenase activities. This research indicates the potential of pyrimidine derivatives in therapeutic applications, especially in anti-inflammatory and anticancer treatments (Rahmouni et al., 2016).

Novel Thienopyrazole Derivatives

Research into thienopyrazole derivatives synthesized through innovative methods shows their potential for generating new compounds with varied biological activities. This work contributes to the broader field of heterocyclic chemistry and its implications for drug discovery (Ahmed et al., 2018).

Antibacterial and Anti-Inflammatory Activities

Another study synthesized new pyrimidine and thiophene derivatives, testing them for antibacterial and anti-inflammatory activities. The results demonstrate the potential of these compounds in addressing bacterial infections and inflammation, highlighting the importance of heterocyclic compounds in medicinal chemistry (Lahsasni et al., 2018).

Antimicrobial Activity of Thio-Substituted Compounds

Research on thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives revealed their antimicrobial activities. These findings underscore the relevance of structural modifications in pyrimidine derivatives to enhance biological activity, supporting ongoing research into novel antimicrobial agents (Gad-Elkareem et al., 2011).